Cas no 1250508-19-0 (5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1250508-19-0
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5812107
• PubChem ID: 62060458
• Update Time: 2025-06-08

5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592771
• AKOS011338019
• 1250508-19-0

• Inchi： 1S/C8H13N3O3/c1-3-6-7(8(13)14)9-10-11(6)4-5(2)12/h5,12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： PHNGRVPRDPGVRL-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(C(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1250508-19-0) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of this molecule is characterized by a 1,2,3-triazole ring system substituted with an ethyl group at position 5 and a hydroxypropyl group at position 1. The carboxylic acid group at position 4 adds to its functional diversity, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid through methodologies such as click chemistry and transition metal-catalyzed reactions. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for high-throughput screening in drug discovery pipelines. The incorporation of a hydroxypropyl group introduces hydrophilic properties to the molecule, which is advantageous for solubility in aqueous environments—a critical factor in pharmaceutical applications.

One of the most promising applications of this compound lies in its potential as a bioisostere or scaffold in drug design. Triazoles are known for their ability to mimic nitrogen-containing heterocycles found in natural products and approved drugs. By modifying the substituents on the triazole ring, chemists can fine-tune the physicochemical properties of the molecule to optimize bioavailability and target specificity. For instance, studies have shown that 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid can serve as a precursor for constructing peptidomimetic structures that exhibit enhanced stability compared to traditional peptide-based drugs.

In addition to its role in drug discovery, this compound has found utility in materials science as a linker or cross-linking agent in polymer synthesis. The carboxylic acid group provides reactivity for forming amide bonds or ester linkages with other monomers or polymers. Recent research has explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as pH or temperature. These materials hold potential applications in drug delivery systems and smart textiles.

The pharmacokinetic properties of 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid have been extensively studied using computational modeling and experimental techniques. Computational studies suggest that the molecule exhibits moderate lipophilicity due to the ethyl substituent while maintaining sufficient water solubility thanks to the hydroxypropyl group. Experimental data corroborate these findings, with reports indicating that the compound demonstrates acceptable absorption profiles in preclinical models.

From an environmental standpoint, understanding the biodegradation pathways of 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid is crucial for assessing its ecological impact. Recent studies have employed metabolomics approaches to identify key enzymes involved in its breakdown by soil microorganisms. These findings highlight its potential for safe disposal under controlled conditions while emphasizing the need for further research into its long-term persistence in different ecosystems.

In conclusion, 5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1250508-19-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and material synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.